Cas no 62403-22-9 (2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl-
• CAS No: 62403-22-9
• MF: C₁₂H₉BrO₂S
• MW: 297.167661428452
• CID: 446009
• PubChem ID: 71386729
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(2-bromophenyl)-4-methyl-
• 5-(2-bromophenyl)-4-methylthiophene-2-carboxylic acid
• DTXSID40808885
• 62403-22-9
• AKOS017432003

• Inchi： 1S/C12H9BrO2S/c1-7-6-10(12(14)15)16-11(7)8-4-2-3-5-9(8)13/h2-6H,1H3,(H,14,15)
• InChI Key： OGNYQWJLKDGNOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=C(C)C=C(C(=O)O)S1

Computed Properties

• Exact Mass: 295.95067
• Monoisotopic Mass: 295.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3